Cas no 1365936-98-6 (Tert-Butyl (3S)-3-[6-(trifluoromethyl)pyrimidin-4-yl]aminopyrrolidine-1-carboxylate)

• Product Name: Tert-Butyl (3S)-3-[6-(trifluoromethyl)pyrimidin-4-yl]aminopyrrolidine-1-carboxylate
• CAS No: 1365936-98-6
• MF: C₁₄H₁₉F₃N₄O₂
• MW: 332.321473360062
• CID: 4787845
• Update Time: 2025-05-22

Tert-Butyl (3S)-3-[6-(trifluoromethyl)pyrimidin-4-yl]aminopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3S)-3-[6-(trifluoromethyl)pyrimidin-4-yl]aminopyrrolidine-1-carboxylate
• (S)-tert-Butyl 3-((6-(trifluoromethyl)pyrimidin-4-yl)amino)pyrrolidine-1-carboxylate
• tert-Butyl (3S)-3-[6-(trifluoromethyl)pyrimidin-4-yl]aminopyrrolidine-1-carb
• tert-Butyl (3S)-3-{[6-(trifluoromethyl)pyrimidin-4-yl]amino}pyrrolidine-1-carb
• Tert-Butyl (3S)-3-[6-(trifluoromethyl)pyrimidin-4-yl]aminopyrrolidine-1-carboxylate

• Inchi： 1S/C14H19F3N4O2/c1-13(2,3)23-12(22)21-5-4-9(7-21)20-11-6-10(14(15,16)17)18-8-19-11/h6,8-9H,4-5,7H2,1-3H3,(H,18,19,20)/t9-/m0/s1
• InChI Key： MSBAXBZLUNTYGS-VIFPVBQESA-N
• SMILES： FC(C1=CC(=NC=N1)N[C@@H]1CN(C(=O)OC(C)(C)C)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 425
• XLogP3: 2.5
• Topological Polar Surface Area: 67.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-Butyl (3S)-3-[6-(trifluoromethyl)pyrimidin-4-yl]aminopyrrolidine-1-carboxylate

Recent Advances in the Study of Tert-Butyl (3S)-3-[6-(trifluoromethyl)pyrimidin-4-yl]aminopyrrolidine-1-carboxylate (CAS: 1365936-98-6)

In recent years, the compound Tert-Butyl (3S)-3-[6-(trifluoromethyl)pyrimidin-4-yl]aminopyrrolidine-1-carboxylate (CAS: 1365936-98-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and pyrimidine scaffold, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors. The trifluoromethyl group enhances its metabolic stability and binding affinity, making it a valuable candidate for drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of this compound as a selective inhibitor of protein kinases involved in inflammatory pathways. The researchers employed a combination of computational modeling and high-throughput screening to optimize the compound's structure, achieving a significant improvement in its inhibitory activity against specific kinase targets. The study highlighted the compound's potential as a lead molecule for the treatment of autoimmune diseases.

Another groundbreaking research effort, documented in Bioorganic & Medicinal Chemistry Letters, investigated the pharmacokinetic properties of Tert-Butyl (3S)-3-[6-(trifluoromethyl)pyrimidin-4-yl]aminopyrrolidine-1-carboxylate. The findings revealed excellent oral bioavailability and favorable tissue distribution in preclinical models, supporting its advancement into further clinical development. The study also emphasized the compound's low toxicity profile, which is a critical factor for its potential use in long-term therapies.

In addition to its therapeutic applications, recent patents have highlighted the use of this compound in the synthesis of novel heterocyclic derivatives with enhanced biological activities. These derivatives have shown efficacy in targeting resistant strains of pathogens, opening new avenues for antibiotic development. The versatility of this scaffold underscores its importance in modern medicinal chemistry.

Looking ahead, ongoing research is focused on elucidating the molecular mechanisms underlying the compound's activity and exploring its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued interest in Tert-Butyl (3S)-3-[6-(trifluoromethyl)pyrimidin-4-yl]aminopyrrolidine-1-carboxylate underscores its significance as a pivotal molecule in the quest for innovative therapeutics.